Cas no 1805985-20-9 (2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1805985-20-9
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911131
• Update Time: 2025-06-14

2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-3-14-7(13)6(5(4)2-12)15-8(9,10)11/h3H,1H3,(H2,13,14)
• InChI Key： XZCNMZXUSMRPSS-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=C(C)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805985-20-9)

2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805985-20-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The structural motif of 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine combines a pyridine core with electron-withdrawing groups (cyano and trifluoromethoxy) and an amino substituent, which enhances its reactivity and binding affinity to biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that achieved a 78% yield under mild conditions, significantly improving upon previous methods.

In terms of biological activity, 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine has shown promising results as a scaffold for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of compounds targeting the JAK-STAT pathway, with one derivative exhibiting nanomolar inhibitory activity against JAK2. This finding underscores its potential in treating inflammatory and oncological disorders. Additionally, its antimicrobial properties have been explored, with recent research indicating moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its direct applications, this compound has also been investigated as a precursor for more complex heterocyclic systems. For example, a 2023 ACS Omega paper detailed its use in the synthesis of fused pyrimidine derivatives, which displayed enhanced solubility and pharmacokinetic profiles compared to their parent structures. Such advancements highlight the compound's versatility in drug design and its potential to address challenges related to drug bioavailability and metabolic stability.

In conclusion, 2-Amino-4-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805985-20-9) represents a valuable tool in medicinal chemistry, with recent studies expanding its utility in kinase inhibition, antimicrobial therapy, and heterocyclic synthesis. Future research directions may include further optimization of its synthetic routes, exploration of its mechanism of action, and development of derivatives with improved therapeutic indices. These efforts could pave the way for its incorporation into clinical candidates, addressing unmet medical needs in various disease areas.